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Chemical Profile of β-Copaene

Property Description

IUPAC Name (1S,2S,6S,7S,8S)-1-methyl-3-methylene-8-(propan-2-yl)-

tricyclo[4.4.0.0²,⁷]decane [1]

Chemical Formula C₁₅H₂₄ [2] [3] [1]

Molecular Weight 204.36 g/mol [2] [3] [1]

CAS Registry
Number

18252-44-3 [3]

Structure Tricyclic sesquiterpene [2]

GC-MS Identification and Retention Indices

The table below lists Kovats Retention Indices (RI) for β-Copaene from the NIST database, which are

crucial for its identification [3].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1521467?utm_src=pdf-body
https://www.smolecule.com/products/s1521467?utm_src=pdf-interest
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=64799
https://en.wikipedia.org/wiki/Copaene
https://webbook.nist.gov/cgi/inchi?ID=C18252443&Mask=2000
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=64799
https://en.wikipedia.org/wiki/Copaene
https://webbook.nist.gov/cgi/inchi?ID=C18252443&Mask=2000
https://www.ebi.ac.uk/chebi/searchId.do?chebiId=64799
https://webbook.nist.gov/cgi/inchi?ID=C18252443&Mask=2000
https://en.wikipedia.org/wiki/Copaene
https://webbook.nist.gov/cgi/inchi?ID=C18252443&Mask=2000
https://www.smolecule.com/products/s1521467?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Column Type Active Phase Retention Index (RI) Temperature Program

Capillary DB-5 1428 40°C (2 min), 2°C/min to 210°C [3]

Capillary HP-5MS 1428 50°C to 250°C at 3°C/min [3]

Capillary DB-1 1437 60°C (3 min), 3°C/min to 220°C [3]

Capillary HP-5 1430 60°C to 260°C at 3°C/min [3]

Capillary SPB-1 1418 50°C (3 min), 5°C/min to 250°C [3]

Packed SE-30 1422.5 Isothermal at 130°C [3]

Natural Occurrence and Biological Activity

β-Copaene is found in various plants and often contributes to the biological activities of their essential oils.

Source Plants: Found in Piper arboreum [4], Tephrosia vogelii [5], and Canarium odontophyllum
(Dabai) [6].

Antibacterial Activity: Essential oils from Piper arboreum with high β-Copaene content show a
significant inhibitory effect against multiresistant Staphylococcus aureus*, but not against
*Escherichia coli, indicating greater susceptibility of Gram-positive bacteria [4].
Synergistic Effects: These essential oils can modulate the activity of antibiotics like norfloxacin

and gentamicin, showing a synergistic effect [4].
Pesticidal Properties: Oils containing β-Copaene from plants like Tephrosia vogelii exhibit

insecticidal and arthropod-repellent properties [5].

Experimental Workflow for Plant Essential Oil Analysis

For a typical analysis of β-Copaene in plant materials, researchers generally follow a standardized workflow.

The diagram below outlines the key steps from sample preparation to identification.
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Plant Material

Essential Oil Extraction

GC-MS Analysis Steam Distillation (Clevenger)

Data Interpretation Chromatographic Separation & Mass Detection

Compare RI & Mass Spectra to NIST DB

Click to download full resolution via product page

Workflow for identifying β-Copaene in plant material, from extraction to database matching.

Key Technical Protocols

Essential Oil Extraction: Steam distillation using a Clevenger apparatus is a standard method [5].
GC-MS Parameters: Use a non-polar capillary column (e.g., DB-5, HP-5MS) with a temperature
ramp. The methods cited in the retention index table serve as excellent starting protocols [3].
Compound Identification: Confidently identify β-Copaene by comparing the sample's retention
index and mass spectrum with authentic data from the NIST Mass Spectral Database [3] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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